Cas no 1708288-37-2 (1-(2-Methylquinazolin-4-yl)piperidin-3-amine)

• Product Name: 1-(2-Methylquinazolin-4-yl)piperidin-3-amine
• CAS No: 1708288-37-2
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 5741517
• PubChem ID: 57970193
• Update Time: 2025-07-22

1-(2-Methylquinazolin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-quinazolin-4-yl)-piperidin-3-ylamine
• SCHEMBL12225995
• 1708288-37-2
• 1-(2-methylquinazolin-4-yl)piperidin-3-amine
• 3-Piperidinamine, 1-(2-methyl-4-quinazolinyl)-
• 1-(2-Methylquinazolin-4-yl)piperidin-3-amine

• Inchi： 1S/C14H18N4/c1-10-16-13-7-3-2-6-12(13)14(17-10)18-8-4-5-11(15)9-18/h2-3,6-7,11H,4-5,8-9,15H2,1H3
• InChI Key： VCJHXBCQLNIPIQ-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3N=C(C)N=2)CCCC(C1)N

Computed Properties

• Exact Mass: 242.153146591g/mol
• Monoisotopic Mass: 242.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-Methylquinazolin-4-yl)piperidin-3-amine

Professional Introduction to Compound with CAS No. 1708288-37-2 and Product Name: 1-(2-Methylquinazolin-4-yl)piperidin-3-amine

The compound with the CAS number 1708288-37-2 and the product name 1-(2-Methylquinazolin-4-yl)piperidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a methylquinazoline moiety linked to a piperidine ring suggests a versatile scaffold that could exhibit a range of biological activities, making it a valuable candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The quinazoline scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Compounds derived from quinazoline have shown promise in the treatment of diseases such as cancer, infectious disorders, and inflammatory conditions. The introduction of a methyl group at the 2-position of the quinazoline ring enhances its pharmacological profile by potentially improving solubility and bioavailability, while the piperidine moiety at the 3-position adds another layer of functional diversity.

The compound 1-(2-Methylquinazolin-4-yl)piperidin-3-amine is particularly noteworthy for its structural complexity and potential therapeutic benefits. The combination of these two heterocyclic systems creates a molecule that could interact with multiple biological targets. This dual functionality is increasingly recognized as a key strategy in drug design, as it allows for the development of compounds with enhanced selectivity and efficacy. The amine group at the 3-position of the piperidine ring further expands the possibilities for chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the importance of 1-(2-Methylquinazolin-4-yl)piperidin-3-amine in preclinical research. Researchers have been exploring its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against kinases, which are critical targets in oncology research. The ability to modulate kinase activity could lead to the development of novel anticancer agents with improved mechanisms of action compared to existing therapies.

Moreover, the structural features of 1-(2-Methylquinazolin-4-yl)piperidin-3-amine make it an attractive candidate for further exploration in the field of immunomodulation. Immune-related disorders, such as autoimmune diseases and chronic infections, represent significant unmet medical needs. By targeting specific immune pathways, this compound could potentially alleviate symptoms and improve patient outcomes. The quinazoline-piperidine core has been identified as a promising scaffold for immunomodulatory agents, and ongoing research aims to elucidate its mechanisms of action.

The synthesis and characterization of 1-(2-Methylquinazolin-4-yl)piperidin-3-amine have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis, coupled with spectroscopic and analytical techniques, have enabled researchers to produce high-purity samples for biological evaluation. These advancements have not only improved the efficiency of compound preparation but also enhanced our understanding of its structural properties. Detailed structural analysis has revealed insights into how modifications at different positions within the molecule can influence its biological activity.

In conclusion, the compound with CAS number 1708288-37-2, known as 1-(2-Methylquinazolin-4-yl)piperidin-3-amine, represents a significant contribution to pharmaceutical chemistry. Its unique structural composition and potential biological activities position it as a promising candidate for further therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.